Cas no 884497-46-5 (Methyl 3-amino-5-fluorobenzoate)

Methyl 3-amino-5-fluorobenzoate structure
884497-46-5 structure
Product Name:Methyl 3-amino-5-fluorobenzoate
CAS No:884497-46-5
MF:C8H8FNO2
MW:169.153025627136
MDL:MFCD05863683
CID:1027732
PubChem ID:3807862
Update Time:2024-10-26

Methyl 3-amino-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-5-fluorobenzoate
    • C8H8FNO2
    • ETHYL 5-AMINO-3-FLUOROBENZOATE
    • Methyl3-amino-5-fluorobenzoate
    • Methyl 5-Amino-3-fluorobenzoate
    • YKEJVXMOMKWEPV-UHFFFAOYSA-N
    • CL9032
    • AM62252
    • SY024503
    • 5-amino-3-fluorobenzoic acid methyl ester
    • 3-Amino-5-fluorobenzoic acid methyl ester
    • 3-amino-5-fluoro-benzoic acid methyl ester
    • AB0030624
    • X2833
    • ST24031022
    • MDL： MFCD05863683
    • Inchi： 1S/C8H8FNO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,10H2,1H3
    • InChI Key： YKEJVXMOMKWEPV-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(N)C=C(F)C=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Melting Point: 107-110°C
  • Water Partition Coefficient: Slightly soluble in water.

Methyl 3-amino-5-fluorobenzoate Security Information

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Methyl 3-amino-5-fluorobenzoate Production Method

Production Method 1

883987-72-2 883987-72-2
884497-46-5 884497-46-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  rt
Reference
From off-to on-target: New BRAF-inhibitor-template-derived compounds selectively targeting mitogen activated protein kinase kinase 4 (MKK4)
Kloevekorn, Philip; et al, European Journal of Medicinal Chemistry, 2021, 210,

Production Method 2

14027-75-9 14027-75-9
884497-46-5 884497-46-5
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  rt
1.2 5 min, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  rt
Reference
From off-to on-target: New BRAF-inhibitor-template-derived compounds selectively targeting mitogen activated protein kinase kinase 4 (MKK4)
Kloevekorn, Philip; et al, European Journal of Medicinal Chemistry, 2021, 210,

Methyl 3-amino-5-fluorobenzoate Raw materials

Methyl 3-amino-5-fluorobenzoate Preparation Products

Methyl 3-amino-5-fluorobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:884497-46-5)Methyl 3-amino-5-fluorobenzoate
Order Number:A854713
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:52
Price ($):290.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:884497-46-5)Methyl 3-amino-5-fluorobenzoate
A854713
Purity:99%
Quantity:25g
Price ($):290.0
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